Cas no 1407077-63-7 ([(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine)

(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine is a structurally specialized amine derivative featuring a brominated methoxyphenyl group and a 4-methylcyclohexylethyl substituent. This compound is of interest in synthetic and medicinal chemistry due to its potential as an intermediate in the development of pharmacologically active molecules. The bromine substituent offers a reactive site for further functionalization, while the methoxy and cyclohexyl groups contribute to steric and electronic modulation, enhancing its utility in structure-activity relationship studies. Its well-defined molecular architecture makes it suitable for applications in ligand design and drug discovery, particularly in targeting CNS-related pathways. The compound is typically handled under controlled conditions due to its reactive functional groups.
[(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine structure
1407077-63-7 structure
Product Name:[(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
CAS No:1407077-63-7
MF:C17H26BrNO
MW:340.298444271088
CID:6156787
PubChem ID:64227484
Update Time:2025-05-21

[(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

    • AKOS013548139
    • 1407077-63-7
    • [(5-bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
    • EN300-840663
    • [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
    • Inchi: 1S/C17H26BrNO/c1-13-3-5-14(6-4-13)9-10-19-12-15-11-16(18)7-8-17(15)20-2/h7-8,11,13-14,19H,3-6,9-10,12H2,1-2H3
    • InChI Key: QCVUVNWDXWEZCL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)CNCCC1CCC(C)CC1)OC

Computed Properties

  • Exact Mass: 339.11978g/mol
  • Monoisotopic Mass: 339.11978g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 21.3Ų

[(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Pricemore >>

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[(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Related Literature

Additional information on [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine

Comprehensive Guide to [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1407077-63-7)

The compound [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1407077-63-7) is a specialized organic molecule with a unique structural framework. This amine derivative features a brominated methoxyphenyl group and a methylcyclohexyl ethyl moiety, making it a subject of interest in pharmaceutical and chemical research. Its molecular structure offers potential applications in drug discovery, particularly in the development of central nervous system (CNS) agents and receptor modulators.

One of the key features of [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine is its selective binding properties. Researchers have explored its potential as a ligand for various biological targets, including G-protein-coupled receptors (GPCRs). The presence of the bromo and methoxy substituents enhances its electronic and steric properties, which can influence its interaction with biological systems. This makes it a valuable candidate for medicinal chemistry studies.

In recent years, the demand for novel amine compounds like [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine has surged, driven by advancements in drug discovery and neuroscience research. Scientists are particularly interested in its potential role in addressing neurological disorders, such as depression, anxiety, and neurodegenerative diseases. The compound's structural versatility allows for further derivatization, enabling the synthesis of analogs with improved pharmacological profiles.

The synthesis of [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine typically involves multi-step organic reactions, including alkylation and reductive amination. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's CAS No. 1407077-63-7 serves as a unique identifier in chemical databases, facilitating its procurement and research applications. Laboratories specializing in custom synthesis often provide this compound to meet the growing demand from academic and industrial researchers.

From a market perspective, [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine is part of a broader trend toward specialty chemicals in the pharmaceutical industry. Its niche applications make it a high-value product for suppliers catering to drug development and biochemical research. As the industry shifts toward personalized medicine, compounds like this are gaining attention for their potential to target specific pathways with minimal side effects.

For researchers working with [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, away from light and moisture, to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structural integrity.

In conclusion, [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1407077-63-7) represents a promising compound in the realm of medicinal chemistry and neuroscience. Its unique structure and potential applications make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its properties, this compound is likely to play a significant role in future drug discovery efforts.

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